5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester
Overview
Description
5,5,5-Trifluoro-2-oxopentanoic Acid Ethyl Ester, also known by its CAS number 1003322-53-9, is a chemical compound that can be used as a reference substance for drug impurities and reagents . It is primarily used for research purposes .
Molecular Structure Analysis
The molecular formula of 5,5,5-Trifluoro-2-oxopentanoic Acid Ethyl Ester is C7H9F3O3 . This compound has a molecular weight of 198.14 .Physical And Chemical Properties Analysis
The physical and chemical properties of 5,5,5-Trifluoro-2-oxopentanoic Acid Ethyl Ester are not fully detailed in the search results. The molecular formula is C7H9F3O3 and the molecular weight is 198.14 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester and its derivatives play a significant role in the synthesis of various heterocyclic compounds. For instance, the synthesis of 5-ethoxy-4-(trifluoromethyl)-2-oxazolecarboxylic acid from its ethyl ester, through a rhodium-catalyzed reaction, showcases the potential of these compounds in synthesizing heterocyclic structures with potential biological activities (Shi, Xu, & Xu, 1991).
Electrophilic Substitution Reactions
These compounds are also involved in electrophilic substitution reactions. The ethanolysis of perfluoro-(2-methyl-2H-azirine) to yield ethyl 2-ethoxy-3,3,3-trifluoro-2-hydroxy-propionate demonstrates their utility in producing various esters through substitution reactions (Banks, Berry, & Moore, 1969).
Intermediates in Biologically Active Compounds
These compounds serve as important intermediates in the synthesis of biologically active compounds. For example, chloro-2-oxo-butyric acid ethyl ester, a related compound, is a key intermediate in producing thiazole carboxylic acids, highlighting the role of these esters in pharmaceutical synthesis (Yuanbiao et al., 2016).
Synthesis of Indoles
They are also used in the synthesis of indoles. For instance, the 2-trifluoromethanesulfonyloxyindole-1-carboxylic acid ethyl ester undergoes palladium-catalyzed coupling reactions, leading to the formation of various indoles, crucial in medicinal chemistry (Rossi et al., 2006).
Electrochemical Studies
The electrochemical behavior of these compounds, such as trifluoroacetic ethyl ester, has been studied extensively. These studies provide insights into their reduction mechanisms and potential applications in electrochemistry (Inesi & Rampazzo, 1974).
Synthesis of Pyrazolo[1,5-c]pyrimidines
These esters are used in synthesizing pyrazolo[1,5-c]pyrimidines, indicating their applicability in creating complex molecular structures with potential pharmacological properties (Usachev, Obydennov, & Sosnovskikh, 2012).
Safety And Hazards
properties
IUPAC Name |
ethyl 5,5,5-trifluoro-2-oxopentanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9F3O3/c1-2-13-6(12)5(11)3-4-7(8,9)10/h2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRQVAHHVDOVZKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)CCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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